Cas no 1368033-22-0 (Ethyl 4-isopropoxy-2-methylbenzoate)

• Product Name: Ethyl 4-isopropoxy-2-methylbenzoate
• CAS No: 1368033-22-0
• MF: C₁₃H₁₈O₃
• MW: 222.28
• CID: 5075894
• Update Time: 2025-10-29

Ethyl 4-isopropoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-isopropoxy-2-methylbenzoate

• Inchi： 1S/C13H18O3/c1-5-15-13(14)12-7-6-11(8-10(12)4)16-9(2)3/h6-9H,5H2,1-4H3
• InChI Key： MRABLWNHRFTJNN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC(C)C)C=C1C

Additional information on Ethyl 4-isopropoxy-2-methylbenzoate

Ethyl 4-isopropoxy-2-methylbenzoate (CAS No. 1368033-22-0): A Comprehensive Overview

Ethyl 4-isopropoxy-2-methylbenzoate, with the chemical formula C₁₂H₁₆O₃ and CAS number 1368033-22-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The compound is characterized by a benzene ring substituted with an isopropoxy group at the 4-position and a methyl group at the 2-position. This specific arrangement imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry. The ethyl ester moiety further enhances its versatility, allowing for further functionalization and modification.

In recent years, Ethyl 4-isopropoxy-2-methylbenzoate has been extensively studied for its pharmacological properties. Research has indicated that this compound exhibits promising biological activity, particularly in the context of anti-inflammatory and analgesic effects. The presence of the isopropoxy group is believed to contribute significantly to its bioactivity by influencing receptor binding and metabolic pathways.

One of the most intriguing aspects of Ethyl 4-isopropoxy-2-methylbenzoate is its potential role in drug development. Studies have shown that derivatives of this compound may interact with various enzymes and receptors, suggesting a broad spectrum of therapeutic applications. For instance, modifications to the isopropoxy group have been explored to enhance binding affinity and reduce side effects, making it a compelling candidate for further investigation.

The synthesis of Ethyl 4-isopropoxy-2-methylbenzoate involves multi-step organic reactions, typically starting from readily available precursors such as methyl benzoate. The process often requires careful optimization to achieve high yields and purity. Advanced techniques like catalytic hydrogenation and protecting group strategies are commonly employed to ensure the desired product is obtained without unwanted byproducts.

From a chemical perspective, Ethyl 4-isopropoxy-2-methylbenzoate is an interesting subject for studying electronic effects and steric hindrance. The isopropoxy group, being an electron-donating alkyl ether, influences the electronic properties of the benzene ring, affecting its reactivity in various chemical transformations. This characteristic makes it a useful tool for understanding molecular interactions and designing new synthetic routes.

The compound's stability under different conditions has also been a focus of research. Ethyl 4-isopropoxy-2-methylbenzoate has been found to be relatively stable under standard storage conditions but may degrade when exposed to extreme temperatures or light. This information is crucial for its handling, storage, and transportation, ensuring that its integrity is maintained throughout various stages of research and development.

In industrial applications, Ethyl 4-isopropoxy-2-methylbenzoate serves as a key intermediate in the production of fine chemicals and specialty materials. Its unique structure allows for the synthesis of more complex molecules, making it indispensable in certain chemical processes. The demand for high-purity Ethyl 4-isopropoxy-2-methylbenzoate has increased as industries seek more efficient and sustainable synthetic methods.

The environmental impact of Ethyl 4-isopropoxy-2-methylbenzoate has also been assessed in recent studies. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry, ensuring that the production of this compound is environmentally responsible.

Future research directions for Ethyl 4-isopropoxy-2-methylbenzoate include exploring its potential in drug discovery and developing novel derivatives with enhanced pharmacological properties. The combination of computational modeling and experimental validation will be crucial in understanding its mechanism of action and identifying new therapeutic applications.

In conclusion, Ethyl 4-isopropoxy-2-methylbenzoate (CAS No. 1368033-22-0) is a versatile and valuable compound with significant implications in organic chemistry, pharmaceutical research, and industrial applications. Its unique structure, biological activity, and synthetic utility make it a subject of intense interest among scientists worldwide. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.